6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(2,4-dichlorobenzyl)oxime

• IUPAC Name: (E)-1-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-5-yl]-N-[(2,4-dichlorophenyl)methoxy]methanimine
• InChI: InChI=1S/C19H12Cl3N3OS/c20-14-4-1-12(2-5-14)18-17(25-7-8-27-19(25)24-18)10-23-26-11-13-3-6-15(21)9-16(13)22/h1-10H,11H2/b23-10+
• InChI Key: IYJUREOCRKGNQL-AUEPDCJTSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)C=NOCC4=C(C=C(C=C4)Cl)Cl)Cl
• Isomeric SMILES: C1=CC(=CC=C1C2=C(N3C=CSC3=N2)/C=N/OCC4=C(C=C(C=C4)Cl)Cl)Cl
• Molecular Formula: C19H12Cl3N3OS
• Molecular Weight: 436.7 g/mol

Description

This compound, also known as CITCO, is a novel potent and selective agonist for the human orphan nuclear receptor CAR (constitutive androstane receptor). It has a molecular weight of 436.74 and an empirical formula of C19H12N3OCl3S.

Molecular Structure Analysis

The compound belongs to the class of organic compounds known as phenylimidazoles. These are polycyclic aromatic compounds containing a benzene ring linked to an imidazole ring through a CC or CN bond.

Physical And Chemical Properties Analysis

The compound is a solid with a melting point of 192 - 195. Its molecular weight is 436.74 and its empirical formula is C19H12N3OCl3S.

Scientific Research Applications

Stereoisomerization Studies

CITCO, a compound closely related to 6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde O-(2,4-dichlorobenzyl)oxime, has been extensively studied for its role as an agonist of the human constitutive androstane receptor (hCAR), a key hepatic xenobiotic sensor protein with emerging therapeutic implications. Studies on the stability of CITCO have led to the synthesis and characterization of its E- and Z-isomers, revealing insights into their stereochemical properties and isomerization behaviors, which are crucial for its biological activity and therapeutic potential (Diethelm-Varela et al., 2020).

Role in Chemical Synthesis

This compound has been integral in the synthesis of various pH-sensitive spin probes, demonstrating its utility in chemical synthesis processes. The reactivity and versatility of the compound have been leveraged to produce novel compounds with potential applications in various scientific research fields, such as spin chemistry (Kirilyuk et al., 2003).

Mechanism of Action

CITCO is a potent and selective agonist for the human orphan nuclear receptor CAR. It displayed an EC50 of 49 nM in a CAR FRET assay and showed 50-fold selectivity for CAR over PXR. It induces CAR nuclear translocation and expression of CYP2B6 in hepatocytes in vitro.